molecular formula C17H14N2O2S B4976366 N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide

N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide

Cat. No. B4976366
M. Wt: 310.4 g/mol
InChI Key: CZEWZFVDXCSGLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide, also known as HQA, is a chemical compound that has been studied for its potential therapeutic applications. HQA is a small molecule that can be synthesized in the laboratory using various methods.

Mechanism of Action

The mechanism of action of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to induce apoptosis in cancer cells and have potential therapeutic applications in cancer therapy. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of various signaling pathways. Inhibition of PKC has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, as mentioned earlier. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective effects in animal models of neurodegenerative diseases. Additionally, N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to have antiviral activity against various viruses, including HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has several advantages for lab experiments, including its small molecular weight, which allows for easy penetration of cell membranes and access to intracellular targets. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide is also stable and can be synthesized in large quantities, making it a suitable candidate for drug development. However, there are also limitations to using N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide. One potential direction is the development of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide-based drugs for the treatment of cancer, neurodegenerative diseases, and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide and its potential toxicity. Finally, the development of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide analogs with improved pharmacological properties may also be a promising direction for future research.
Conclusion:
In conclusion, N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide is a small molecule that has been studied for its potential therapeutic applications in various fields of research. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide can be synthesized using various methods and has been shown to have anticancer, neuroprotective, and antiviral activity. However, further studies are needed to fully understand the mechanism of action of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide and its potential toxicity. The development of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide-based drugs and analogs may have promising applications in the treatment of various diseases.

Synthesis Methods

N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide can be synthesized using various methods, including the reaction of 2-chloroquinoline with 3-hydroxybenzaldehyde followed by thioacetamide or the reaction of 2-aminopyridine with 3-hydroxybenzaldehyde followed by thioacetic acid. The synthesis of N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide is a multistep process that requires careful attention to detail to obtain a pure and high-quality product.

Scientific Research Applications

N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been studied for its potential therapeutic applications in various fields of research, including cancer, neurodegenerative diseases, and infectious diseases. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, N-(3-hydroxyphenyl)-2-(2-quinolinylthio)acetamide has been studied for its potential antiviral activity against various viruses, including HIV and hepatitis C virus.

properties

IUPAC Name

N-(3-hydroxyphenyl)-2-quinolin-2-ylsulfanylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14N2O2S/c20-14-6-3-5-13(10-14)18-16(21)11-22-17-9-8-12-4-1-2-7-15(12)19-17/h1-10,20H,11H2,(H,18,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CZEWZFVDXCSGLO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=CC(=N2)SCC(=O)NC3=CC(=CC=C3)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.